Cas no 90871-42-4 (4-isopropyl-5-pyridin-3-yl-4H-1,2,4-triazole-3-thiol)
90871-42-4 structure
Product Name:4-isopropyl-5-pyridin-3-yl-4H-1,2,4-triazole-3-thiol
CAS No:90871-42-4
MF:C10H12N4S
MW:220.294079780579
MDL:MFCD08691557
CID:875444
PubChem ID:28063847
Update Time:2025-04-19
4-isopropyl-5-pyridin-3-yl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties
Names and Identifiers
-
- 4-Isopropyl-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol
- 4-isopropyl-5-pyridin-3-yl-4H-1,2,4-triazole-3-thiol(SALTDATA: FREE)
- 4-propan-2-yl-3-pyridin-3-yl-1H-1,2,4-triazole-5-thione
- 4-ISOPROPYL-5-PYRIDIN-3-YL-4H-1,2,4-TRIAZOLE-3-THIOL
- EN300-782356
- AKOS009325228
- AT31258
- BS-38597
- 90871-42-4
- CS-0274475
- MFCD08691557
- 4-Isopropyl-5-(3-pyridinyl)-4H-1,2,4-triazole-3-thiol
- DTXSID90650856
- 4-(propan-2-yl)-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol
- CHEMBRDG-BB 4012403
- 4-(Propan-2-yl)-5-(pyridin-3-yl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
- 4-isopropyl-5-pyridin-3-yl-4H-1,2,4-triazole-3-thiol
-
- MDL： MFCD08691557
- Inchi： 1S/C10H12N4S/c1-7(2)14-9(12-13-10(14)15)8-4-3-5-11-6-8/h3-7H,1-2H3,(H,13,15)
- InChI Key： LHGOGSSATFKPDL-UHFFFAOYSA-N
- SMILES： S=C1NN=C(C2C=NC=CC=2)N1C(C)C
Computed Properties
- Exact Mass: 220.07800
- Monoisotopic Mass: 220.07826757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 287
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 72.6Ų
Experimental Properties
- PSA: 82.40000
- LogP: 2.20970
4-isopropyl-5-pyridin-3-yl-4H-1,2,4-triazole-3-thiol Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-isopropyl-5-pyridin-3-yl-4H-1,2,4-triazole-3-thiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B452645-100mg |
4-isopropyl-5-pyridin-3-yl-4H-1,2,4-triazole-3-thiol |
90871-42-4 | 100mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B452645-500mg |
4-isopropyl-5-pyridin-3-yl-4H-1,2,4-triazole-3-thiol |
90871-42-4 | 500mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B452645-1g |
4-isopropyl-5-pyridin-3-yl-4H-1,2,4-triazole-3-thiol |
90871-42-4 | 1g |
$ 80.00 | 2022-06-07 | ||
| abcr | AB217011-1 g |
4-Isopropyl-5-(3-pyridinyl)-4H-1,2,4-triazole-3-thiol; 95% |
90871-42-4 | 1g |
€88.60 | 2023-03-08 | ||
| abcr | AB217011-5 g |
4-Isopropyl-5-(3-pyridinyl)-4H-1,2,4-triazole-3-thiol; 95% |
90871-42-4 | 5g |
€207.20 | 2023-03-08 | ||
| Chemenu | CM529155-5g |
4-Isopropyl-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol |
90871-42-4 | 95% | 5g |
$114 | 2024-07-20 | |
| Enamine | EN300-782356-0.05g |
4-(propan-2-yl)-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol |
90871-42-4 | 0.05g |
$624.0 | 2023-06-06 | ||
| Enamine | EN300-782356-0.1g |
4-(propan-2-yl)-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol |
90871-42-4 | 0.1g |
$653.0 | 2023-06-06 | ||
| Enamine | EN300-782356-0.25g |
4-(propan-2-yl)-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol |
90871-42-4 | 0.25g |
$683.0 | 2023-06-06 | ||
| Enamine | EN300-782356-0.5g |
4-(propan-2-yl)-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol |
90871-42-4 | 0.5g |
$713.0 | 2023-06-06 |
4-isopropyl-5-pyridin-3-yl-4H-1,2,4-triazole-3-thiol Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
90871-42-4 (4-isopropyl-5-pyridin-3-yl-4H-1,2,4-triazole-3-thiol) Related Products
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